Cas no 31906-04-4 (Lyral, mixture of isomers)

• Product name: Lyral, mixture of isomers
• CAS No: 31906-04-4
• MF: C₁₃H₂₂O₂
• MW: 210.31258
• MDL: MFCD00019423
• CID: 53818
• PubChem ID: 57653687

Lyral, mixture of isomers Chemical and Physical Properties

Names and Identifiers

• 4-(4-Hydroxy-4-methylpentyl)cyclohex-3-enecarbaldehyde
• 3-cyclohexene-1-carboxaldehyde
• 4-(4-hydroxy-4-methylpentyl)
• Lyral Kovanol
• 4-(4-Hydroxy-4-methylpentyl)-3-cyclohexene-1-carboxaldehyde
• 4-(4-hydroxy-4-methylpentyl)cyclohex-3-ene-1-carbaldehyde
• 4-(4-Hydroxy-4-methylpentyl)-cyclohex-3-enecarbaldehyde
• Hydroxyisohexyl-3-cyclohexene carboxaldehyde
• Hydroxymethylpentylcyclohexenecarboxaldehyde
• LYRAL
• 3-Cyclohexene-1-carboxaldehyde,4-(4-hydroxy-4-methylpentyl)
• 4-(4'-hydroxy-4'-methylpentyl)-3-cyclohexene carbaldehyde
• 4-(4-hydroxy-4-methylpentyl)-3-cyclohexenecarboxaldehyde
• 4-(4-hydroxy-4-methylpentyl)-cyclohex-3-ene-1-carbaldehyde
• EINECS 250-863-4
• Kovanol
• Landolal
• Lyral, mixture of isomers

• MDL： MFCD00019423
• Inchi： 1S/C13H22O2/c1-13(2,15)9-3-4-11-5-7-12(10-14)8-6-11/h5,10,12,15H,3-4,6-9H2,1-2H3
• InChI Key： ORMHZBNNECIKOH-UHFFFAOYSA-N
• SMILES： C(C(C)(C)O)CCC1=CCC(CC1)C=O

Computed Properties

• Exact Mass: 210.16200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 2
• Surface Charge: 0
• XLogP3: 1.7

Experimental Properties

• Color/Form: Colorless viscous liquid. Similar to rabdosia flower, it has a good fragrance of lily of the valley.
• Density: 0.995 g/mL at 20 °C
• Boiling Point: 318.7°C at 760 mmHg
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Refractive Index: 1.486-1.493
• PSA: 37.30000
• LogP: 2.85300
• Color/Form: 2000 μg/mL in methanol

Lyral, mixture of isomers Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• FLUKA BRAND F CODES：10-23
• RTECS：GW2850000
• Storage Condition：2-8°C

Lyral, mixture of isomers Customs Data

• HS CODE：2912491000
• Customs Data：

  China Customs Code:

  2912491000

  Overview:

  2912491000. Aldehydes and alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Summary:

  2912491000. other aldehyde-alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%